2-(phenylmethoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
2-(phenylmethoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
Brand Name:
Vulcanchem
CAS No.:
168152-93-0
VCID:
VC0061026
InChI:
InChI=1S/C27H22N8O2/c36-26-23(24(35-27(30-26)28-17-29-35)16-37-15-19-6-2-1-3-7-19)14-18-10-12-20(13-11-18)21-8-4-5-9-22(21)25-31-33-34-32-25/h1-13,17H,14-16H2,(H,28,29,30,36)(H,31,32,33,34)
SMILES:
C1=CC=C(C=C1)COCC2=C(C(=O)N=C3N2NC=N3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6
Molecular Formula:
C27H22N8O2
Molecular Weight:
490.5 g/mol
2-(phenylmethoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3
CAS No.: 168152-93-0
Main Products
VCID: VC0061026
Molecular Formula: C27H22N8O2
Molecular Weight: 490.5 g/mol
![2-(phenylmethoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3 - 168152-93-0](/images/no_structure.jpg)
| CAS No. | 168152-93-0 |
|---|---|
| Product Name | 2-(phenylmethoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methy l]-1,5,7,9-tetrazabicyclo[4.3 |
| Molecular Formula | C27H22N8O2 |
| Molecular Weight | 490.5 g/mol |
| IUPAC Name | 7-(phenylmethoxymethyl)-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C27H22N8O2/c36-26-23(24(35-27(30-26)28-17-29-35)16-37-15-19-6-2-1-3-7-19)14-18-10-12-20(13-11-18)21-8-4-5-9-22(21)25-31-33-34-32-25/h1-13,17H,14-16H2,(H,28,29,30,36)(H,31,32,33,34) |
| Standard InChIKey | YJLJGOGRDUCEET-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COCC2=C(C(=O)N=C3N2NC=N3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6 |
| SMILES | C1=CC=C(C=C1)COCC2=C(C(=O)N=C3N2NC=N3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6 |
| Canonical SMILES | C1=CC=C(C=C1)COCC2=C(C(=O)N=C3N2NC=N3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6 |
| PubChem Compound | 3074930 |
| Last Modified | Nov 09 2021 |
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